Cas no 1694-82-2 (cis-4-Methyl-1,2-3,6-tetrahydrophthalic Anhydride)

Technical Introduction: cis-4-Methyl-1,2-3,6-tetrahydrophthalic Anhydride cis-4-Methyl-1,2-3,6-tetrahydrophthalic anhydride is a cyclic anhydride derivative used primarily as a reactive intermediate in organic synthesis and polymer chemistry. Its strained ring structure and anhydride functionality make it a valuable building block for the preparation of resins, epoxy curing agents, and specialty polymers. The compound exhibits enhanced reactivity due to the presence of the methyl group, which can influence steric and electronic properties in downstream applications. It is particularly useful in formulations requiring controlled cross-linking or tailored thermal and mechanical properties. The product is typically handled under anhydrous conditions to preserve its reactivity.

cis-4-Methyl-1,2-3,6-tetrahydrophthalic Anhydride structure

1694-82-2 structure

Product Name:cis-4-Methyl-1,2-3,6-tetrahydrophthalic Anhydride

CAS No:1694-82-2

MF:C₉H₁₀O₃

MW:166.173902988434

CID:160758

Update Time:2025-06-07

cis-4-Methyl-1,2-3,6-tetrahydrophthalic Anhydride Chemical and Physical Properties

Names and Identifiers

- 1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-5-methyl-, (3aR,7aS)-rel-
- cis-1,2,3,6-tetrahydro-4-methylphthalic anhydride
- (3aS,7aR)-5-methyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
- cis-4-Methyl-1,2-3,6
- CIS-4-METHYL-1,2-3,6-TETRAHYDROPHTHALIC ANHYDRIDE
- (3aR,7aS)-5-methyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
- Maleic anhydride and isoprene adduct
- cis-1,2,3,6-Tetrahydro-4-methylphthalsureanhydrid
- rel-3aα*,4,7,7aα*-Tetrahydro-5-methyl-1,3-isobenzofurandione
- (3aR,7aS)-5-methyl-3a,4,7,7a-tetrahydroisobenzofuran-1,3-dione
- (3aS,7aR)-5-methyl-3a,4,7,7a-tetrahydroisobenzofuran-1,3-dione
- cis-4-Methyl-1,2-3,6-tetrahydrophthalic Anhydride
- Inchi： 1S/C9H10O3/c1-5-2-3-6-7(4-5)9(11)12-8(6)10/h2,6-7H,3-4H2,1H3/t6-,7+/m0/s1
- InChI Key： OEMSKMUAMXLNKL-NKWVEPMBSA-N
- SMILES： O1C([C@H]2CC=C(C)C[C@H]2C1=O)=O

Computed Properties

Exact Mass: 166.062994
Monoisotopic Mass: 166.062994
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.4

Experimental Properties

Density: 1.221
Boiling Point: 308.9°Cat760mmHg
Flash Point: 146.8°C
Refractive Index: 1.517

cis-4-Methyl-1,2-3,6-tetrahydrophthalic Anhydride Pricemore >>

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TRC	M330160-1g	cis-4-Methyl-1,2-3,6-tetrahydrophthalic Anhydride	1694-82-2	1g	$ 170.00	2022-06-03
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